Cas no 23118-58-3 (3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(2-thienyl)-, 3,5-diethyl ester)

• Product Name: 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(2-thienyl)-, 3,5-diethyl ester
• CAS No: 23118-58-3
• MF: C₁₇H₂₁NO₄S
• MW: 335.417943716049
• CID: 256525
• PubChem ID: 211447
• Update Time: 2025-06-25

3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(2-thienyl)-, 3,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(2-thienyl)-, 3,5-diethyl ester
• diethyl 2,6-dimethyl-4-thiophen-2-yl-1,4-dihydropyridine-3,5-dicarboxylate
• 2,6-dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid diethyl ester
• EU-0036785
• HMS2537I03
• Isocinchomeronic acid, 1,4-dihydro-2,6-dimethyl-4-(alpha-thienyl)-, diethyl ester
• BRN 0288949
• Oprea1_292347
• 3,5-diethyl 2,6-dimethyl-4-(thiophen-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate
• Z239864032
• CHEMBL1094891
• Oprea1_373892
• DTXSID80177688
• SR-01000419608-1
• NCGC00245248-01
• BIM-0031824.P001
• CBMicro_031738
• 3,5-diethoxycarbonyl-4-(thiophen-2-yl)-2,6-dimethyl-1,4-dihydropyridine
• 1-27-00-00383 (Beilstein Handbook Reference)
• MLS000562783
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-thienyl)-, diethyl ester
• diethyl 2,6-dimethyl-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate
• Diethyl 2,6-dimethyl-4-(alpha-thienyl)-1,4-dihydro-3,5-pyridine-dicarboxylate
• AKOS000531559
• diethyl 2,6-dimethyl-4-(thiophen-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate
• 23118-58-3
• SMR000176560
• NS00017081
• AI-559/08468023
• CS-0298839
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-thienyl)-, 3,5-diethyl ester
• BDBM50074015
• SR-01000419608
• SCHEMBL1666306
• diethyl 2,6-dimethyl-4-(2-thienyl)-1,4-dihydropyridine-3,5-dicarboxylate
• 2,6-DIMETHYL-4-THIOPHEN-2-YL-1,4-2H-PYRIDINE-3,5-DICARBOXYLIC ACID DIETHYL ESTER

• Inchi： 1S/C17H21NO4S/c1-5-21-16(19)13-10(3)18-11(4)14(17(20)22-6-2)15(13)12-8-7-9-23-12/h7-9,15,18H,5-6H2,1-4H3
• InChI Key： JCHPOTOEIRYEPD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C(=O)OCC)=C(C)NC(C)=C1C(=O)OCC

Computed Properties

• Exact Mass: 335.11900
• Monoisotopic Mass: 335.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 92.87000
• LogP: 3.43790

Additional information on 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(2-thienyl)-, 3,5-diethyl ester

3,5-Pyridinedicarboxylic Acid, 1,4-Dihydro-2,6-Dimethyl-4-(2-Thienyl)-, 3,5-Diethyl Ester (CAS No. 23118-58-3)

The compound 3,5-pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-thienyl)-, 3,5-diethyl ester (CAS No. 23118-58-3) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives and contains a thienyl group, which adds unique electronic properties to the molecule. The presence of ester groups at positions 3 and 5 further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of pyridine derivatives in drug design due to their ability to interact with biological targets such as enzymes and receptors. The thienyl group in this compound is particularly interesting as it contributes to the molecule's aromaticity and stability. This makes it a promising candidate for use in anti-inflammatory and anti-cancer drug development. Researchers have also explored the diethyl ester groups for their potential in improving bioavailability and solubility profiles.

The synthesis of 3,5-pyridinedicarboxylic acid derivatives has been optimized through various methodologies. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions between pyridine precursors and thienyl-containing substrates. This method not only enhances reaction efficiency but also allows for precise control over the stereochemistry of the final product.

In terms of applications, this compound has shown potential in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Recent advancements in thin-film transistor technology have leveraged such compounds to achieve higher performance metrics.

From an environmental perspective, understanding the degradation pathways of CAS No. 23118-58-3 is crucial for assessing its ecological impact. Studies have indicated that under aerobic conditions, this compound undergoes hydrolysis to form more stable byproducts. However, further research is needed to evaluate its long-term persistence in natural systems.

In conclusion, 3,5-pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-thienyl)-, 3,5-diethyl ester (CAS No. 23118-58-3) represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in modern chemical research and development.